Cas no 917747-53-6 (C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE)

• Product Name: C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE
• CAS No: 917747-53-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 892594
• PubChem ID: 18524016
• Update Time: 2025-10-28

C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE Chemical and Physical Properties

Names and Identifiers

• C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE
• AKOS000112509
• (4-(m-Tolyl)tetrahydro-2H-pyran-4-yl)methanamine
• [4-(3-methylphenyl)oxan-4-yl]methanamine
• 917747-53-6
• CS-0357232

• MDL： MFCD08688551
• Inchi： 1S/C13H19NO/c1-11-3-2-4-12(9-11)13(10-14)5-7-15-8-6-13/h2-4,9H,5-8,10,14H2,1H3
• InChI Key： QPEMLQIYXUKIIZ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(C)C=2)(CN)CC1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.70220

C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE

CAS No. 917747-53-6: C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE

The compound with CAS No. 917747-53-6, known as C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tetrahydropyran ring system with a methylamine group, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE is characterized by its tetrahydropyran framework, which is a six-membered ring containing one oxygen atom and five carbon atoms. The presence of the m-tolyl group at the 4-position of the tetrahydropyran ring adds to the compound's complexity and functionality. This structure not only enhances the molecule's stability but also provides a platform for further functionalization, making it an ideal candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE in the development of bioactive compounds. Researchers have reported that this compound exhibits promising antioxidant properties, which could be harnessed in the creation of therapeutic agents targeting oxidative stress-related diseases. Additionally, its methylamine group has been shown to play a critical role in modulating the compound's reactivity and bioavailability, further underscoring its potential in drug design.

The synthesis of C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetrahydropyran ring through acid-catalyzed cyclization and subsequent functionalization to introduce the methylamine group. These steps require precise control over reaction conditions to ensure high yields and purity, reflecting the compound's importance in both academic and industrial settings.

In terms of applications, C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE has been explored as a building block in medicinal chemistry. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura couplings, makes it a versatile intermediate for constructing complex molecular architectures. Furthermore, its tetrahydropyran framework has been utilized in the development of prodrugs, where controlled release mechanisms can be engineered to enhance drug delivery efficiency.

Recent advancements in computational chemistry have also shed light on the electronic properties of C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE. Quantum mechanical studies have revealed that the compound exhibits favorable electronic transitions, which could be exploited in optoelectronic materials. These findings open new avenues for its application in materials science, particularly in the design of organic semiconductors and light-emitting diodes (LEDs).

Moreover, the biocompatibility of C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE has been assessed through in vitro toxicity studies. Results indicate that the compound demonstrates low cytotoxicity against various cell lines, suggesting its potential as a safe ingredient in pharmaceutical formulations. This attribute is particularly valuable given the increasing demand for non-toxic alternatives in drug development.

In conclusion, C-(4-M-TOLYL-TETRAHYDRO-PYRAN-4-YL)-METHYLAMINE (CAS No. 917747-53-6) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with its promising biological and electronic properties, positions it as a key player in advancing both chemical synthesis and drug discovery efforts. As research continues to unravel its full potential, this compound is poised to make significant contributions to scientific innovation.